Cas no 52050-17-6 (Glucosylsphingosine)

• Product Name: Glucosylsphingosine
• CAS No: 52050-17-6
• Molecular Formula: C₂₄H₄₇NO₇
• Molecular Weight: 461.63248
• CID: 371299
• PubChem ID: 5280570

Glucosylsphingosine Properties

Names and Identifiers

• b-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• Glucosyl-C18-sphingosine
• D-glucosyl-ß1-1''-D-erythro-sphingosine
• (4E)-2-Amino-3-hydroxy-4-octadecen-1-yl D-glucopyranoside
• D-glucosyl-?1-1'-D-erythro-sphingosine
• D-GLUCOSYL-1-1'-D-ERYTHRO-SPHINGOSINE
• D-glucosyl-ß1-1'-D-erythro-sphingosine
• GLUCOPSYCHOSINE, (BOVINE BUTTERMILK)
• Glucopsychosine, (plant)
• (3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl beta-D-mannopyranoside
• beta-D-Glucopyranoside, 2-amino-3-hydroxy-4-octadecenyl, (R-(R*,S*-(E)))-
• Glucopsychosine
• Glucosyl psychosine
• Glucosyl sphingosine
• Sphingosyl beta-glucoside
• Glucosylsphingosine
• Lyso GlcCer
• (2R,3R,4S,5S,6R)-2-[(E,2S,3R)-2-amino-3-hydroxyoctadec-4-enoxy]-6-(hydroxymethyl)oxane-3,4,5-triol
• (2s,3r,4e)-2-amino-1-(beta-d-glucopyranosyloxy)-3-hydroxy-4-octadecene
• GLXC-19134
• HY-N7745
• (2S,3R,4E)-2-amino-1-(beta-D-glucopyranosyloxy)-4-octadecen-3-ol
• 52050-17-6
• 1-glucosyl-sphing-4-enine
• DTXSID101315465
• D-Glucosyl-beta1-1'-D-erythoro-Sphingosine
• Glucosphingosine
• beta-D-Glucopyranoside, (2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• C03108
• MS-28477
• (2S,3R,4E)-2-amino-1-(beta-D-glucopyranosyloxy)octadec-4-en-3-ol
• NS00074121
• SCHEMBL9746342
• (2S,3R,4E)-beta-D-glucopyranosyl-(1'<->1)-2-amino-4-octadecene-1,3-diol
• (2S,3R,4E)-1-O-beta-(D-glucopyranosyl)-4-sphingenine
• beta-D-Glucopyranoside,(2S,3R,4E)-2-amino-3-hydroxy-4-octadecen-1-yl
• beta-D-glucosylsphingosine
• lyso-GlcCer
• Lyso-Gb1
• (2S,3R,4E)-2-amino-3-hydroxyoctadec-4-en-1-yl beta-D-glucopyranoside
• CS-0136821
• D-Glucosylsphingosine
• CHEBI:71981
• DA-73775
• G91346

• InChIKey： HHJTWTPUPVQKNA-JIAPQYILSA-N
• Inchi： InChI=1S/C24H47NO7/c1-2-3-4-5-6-7-8-9-10-11-12-13-14-15-19(27)18(25)17-31-24-23(30)22(29)21(28)20(16-26)32-24/h14-15,18-24,26-30H,2-13,16-17,25H2,1H3/b15-14+/t18-,19+,20+,21+,22-,23+,24+/m0/s1
• SMILES： CCCCCCCCCCCCC/C=C/[C@H]([C@H](CO[C@H]1[C@@H]([C@H]([C@@H]([C@@H](CO)O1)O)O)O)N)O

Computed Properties

• Exact Mass: 461.335
• Hydrogen Bond Donor Count: 6
• Hydrogen Bond Acceptor Count: 8
• Rotatable Bond Count: 18
• Monoisotopic Mass: 461.335
• Heavy Atom Count: 32
• Complexity: 479
• Isotope Atom Count: 0
• Defined Atom Stereocenter Count: 7
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 1
• Undefined Bond Stereocenter Count: 0
• Covalently-Bonded Unit Count: 1
• XLogP3: 3.7
• Topological Polar Surface Area: 146A^2

Experimental Properties

• LogP: 2.44870
• PSA: 145.63000
• Refractive Index: 1.535
• Boiling Point: 664.3°Cat760mmHg
• Flash Point: 355.6°C
• Density: 1.14

Related Categories

• Solvents and Organic Chemicals Organic Compounds Lipids and lipid-like molecules Sphingolipids Glycosphingolipids